5-[(1-benzyl-1H-pyrazol-4-yl)amino]-5-oxopentanoic acid

• IUPAC Name: 5-[(1-benzylpyrazol-4-yl)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C15H17N3O3/c19-14(7-4-8-15(20)21)17-13-9-16-18(11-13)10-12-5-2-1-3-6-12/h1-3,5-6,9,11H,4,7-8,10H2,(H,17,19)(H,20,21)
• InChI Key: IWKVYDGGCUQGGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)NC(=O)CCCC(=O)O
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

5-[(1-benzyl-1H-pyrazol-4-yl)amino]-5-oxopentanoic acid, also known as BPPA, is a chemical compound that has gained interest in recent years due to its potential applications in scientific research. BPPA is a derivative of pyrazole, a heterocyclic compound that is widely used in the pharmaceutical industry. BPPA has been studied for its ability to interact with biological systems, and its potential as a tool for investigating biochemical and physiological processes.

Mechanism of Action

5-[(1-benzyl-1H-pyrazol-4-yl)amino]-5-oxopentanoic acid is thought to act as a competitive inhibitor of protein-protein interactions. It binds to a specific site on a protein, preventing other proteins or ligands from binding to that site. This mechanism of action makes this compound a useful tool for investigating protein-protein interactions, as it allows researchers to selectively inhibit specific interactions and study their effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the interaction between the transcription factor NF-κB and its binding partner, IκBα. This interaction is critical for the regulation of inflammatory responses, and this compound has been shown to reduce inflammation in animal models of disease. This compound has also been shown to inhibit the activity of the enzyme histone deacetylase, which plays a role in gene expression and cell differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(1-benzyl-1H-pyrazol-4-yl)amino]-5-oxopentanoic acid in laboratory experiments is its specificity. This compound can be used to selectively inhibit specific protein-protein interactions, allowing researchers to study the effects of those interactions in a controlled manner. This compound is also relatively easy to synthesize and purify, making it a practical option for laboratory use.
One limitation of using this compound is that it may not be effective in all biological systems. The specificity of this compound means that it will only inhibit interactions that occur at the specific site it binds to. If the interaction of interest occurs at a different site, this compound may not be effective. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving 5-[(1-benzyl-1H-pyrazol-4-yl)amino]-5-oxopentanoic acid. One area of interest is the development of new this compound derivatives with improved properties, such as increased potency or selectivity. Another potential direction is the use of this compound in vivo, to investigate its effects on biological systems in a more complex environment. Finally, this compound could be used to study the effects of protein-protein interactions in disease states, with the goal of identifying new therapeutic targets.

Synthesis Methods

5-[(1-benzyl-1H-pyrazol-4-yl)amino]-5-oxopentanoic acid can be synthesized using a variety of methods, but the most common approach involves the reaction of 1-benzyl-1H-pyrazole-4-carboxylic acid with N-tert-butoxycarbonyl-5-aminopentanoyl chloride. The resulting compound is then deprotected to yield this compound. This synthesis method has been optimized to produce high yields of pure this compound, making it a practical option for laboratory use.

Scientific Research Applications

5-[(1-benzyl-1H-pyrazol-4-yl)amino]-5-oxopentanoic acid has been used in scientific research to investigate a variety of biological processes. One of the most promising applications of this compound is in the study of protein-protein interactions. This compound can be used as a chemical probe to selectively target specific proteins and investigate their interactions with other proteins or ligands. This approach has been used to identify new protein-protein interactions, and to study the mechanisms of known interactions.